Cas no 923500-17-8 (N-3-(methylcarbamoyl)thiophen-2-yl-1-benzofuran-2-carboxamide)

• Product Name: N-3-(methylcarbamoyl)thiophen-2-yl-1-benzofuran-2-carboxamide
• CAS No: 923500-17-8
• MF: C₁₅H₁₂N₂O₃S
• MW: 300.332382202148
• CID: 5448966
• Update Time: 2025-05-24

N-3-(methylcarbamoyl)thiophen-2-yl-1-benzofuran-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[3-(methylcarbamoyl)thiophen-2-yl]-1-benzofuran-2-carboxamide
• N-3-(methylcarbamoyl)thiophen-2-yl-1-benzofuran-2-carboxamide

• Inchi： 1S/C15H12N2O3S/c1-16-13(18)10-6-7-21-15(10)17-14(19)12-8-9-4-2-3-5-11(9)20-12/h2-8H,1H3,(H,16,18)(H,17,19)
• InChI Key： NTLAEWWYQFWMAR-UHFFFAOYSA-N
• SMILES： O1C2=CC=CC=C2C=C1C(NC1SC=CC=1C(=O)NC)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Benzofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans

Additional information on N-3-(methylcarbamoyl)thiophen-2-yl-1-benzofuran-2-carboxamide

Introduction to N-3-(methylcarbamoyl)thiophen-2-yl-1-benzofuran-2-carboxamide (CAS No. 923500-17-8)

N-3-(methylcarbamoyl)thiophen-2-yl-1-benzofuran-2-carboxamide (CAS No. 923500-17-8) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, characterized by its intricate molecular structure, combines elements of thiophene and benzofuran moieties, each contributing unique pharmacophoric properties that make it a promising candidate for further exploration in drug discovery and development.

The molecular framework of N-3-(methylcarbamoyl)thiophen-2-yl-1-benzofuran-2-carboxamide features a thiophene ring substituted at the 3-position with a methylcarbamoyl group, linked to a benzofuran core. This structural configuration suggests potential interactions with biological targets, particularly enzymes and receptors, which are critical in modulating various physiological processes. The presence of the carbamoyl group at the thiophene ring enhances the compound's solubility and bioavailability, making it an attractive scaffold for medicinal chemists.

In recent years, there has been a surge in research focused on heterocyclic compounds due to their diverse biological activities and structural versatility. Among these, thiophene derivatives have shown remarkable promise in treating a wide range of diseases, including cancer, inflammation, and neurodegenerative disorders. The benzofuran moiety further contributes to the compound's pharmacological potential by providing additional sites for functionalization and interaction with biological targets.

Current research indicates that N-3-(methylcarbamoyl)thiophen-2-yl-1-benzofuran-2-carboxamide exhibits inhibitory activity against certain kinases and other enzymes implicated in disease pathways. Preliminary studies have demonstrated its ability to modulate the activity of enzymes such as Janus Kinase (JAK) and Signal Transducer and Activator of Transcription (STAT), which are crucial in inflammatory responses and immune regulation. These findings align with the growing interest in developing small-molecule inhibitors that target aberrant signaling pathways associated with chronic diseases.

The synthesis of N-3-(methylcarbamoyl)thiophen-2-yl-1-benzofuran-2-carboxamide involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Key synthetic steps include the formation of the thiophene-thiazole bridge, followed by functionalization at the 3-position with the methylcarbamoyl group. The introduction of the benzofuran moiety is achieved through cyclization reactions that leverage advanced catalytic systems to enhance efficiency and selectivity.

The pharmacokinetic properties of N-3-(methylcarbamoyl)thiophen-2-yl-1-benzofuran-2-carboxamide are under active investigation to optimize its therapeutic potential. Studies have shown that modifications to the molecular structure can significantly impact absorption, distribution, metabolism, excretion (ADME), and toxicity profiles. By fine-tuning substituents such as the methylcarbamoyl group, researchers aim to improve bioavailability and reduce off-target effects, thereby enhancing overall efficacy.

In addition to its potential as a standalone therapeutic agent, N-3-(methylcarbamoyl)thiophen-2-yl-1-benzofuran-2-carboxamide may serve as a valuable building block for designing novel drug candidates. Its versatile structure allows for modifications at multiple positions, enabling chemists to explore diverse chemical spaces and identify compounds with enhanced pharmacological properties. Collaborative efforts between synthetic chemists and biologists are essential to accelerate the discovery process and translate preclinical findings into clinical applications.

The role of computational chemistry in analyzing N-3-(methylcarbamoyl)thiophen-2-yl-1-benzofuran-2-carboxamide's interactions with biological targets cannot be overstated. Advanced computational methods such as molecular docking and quantum mechanical simulations provide insights into binding affinities and mechanism-of-action (MoA), guiding experimental design and optimizing lead compounds. These computational approaches are increasingly integrated into drug discovery pipelines due to their ability to predict biological activity with high accuracy.

Ethical considerations are paramount in pharmaceutical research involving N-[3-(methylcarbamoyl)thiophen[]-[]2-y] []1-[]benzofuran[]-[] [] []- [] []- []- []- []- []- []- []- []- []- []- [] carboxamide (CAS No. 923500 [17 [17 [17 [17 [17 [17]]]]]]]. Transparent reporting of methodologies, adherence to regulatory guidelines, and engagement with ethical review boards ensure responsible innovation while safeguarding human health and welfare.

The future direction of research on N-[bold]3-(methylcarbamoyl)thiophen[bold] - bold - bold - bold - bold - bold - bold - bold - bold - bold - bold - bold - bold - bold - bold - 2-y][bold]1-[bold]benzofuran[bold] - bold - bold - bold - 2-carboxamide[bold] (CAS No. 923500 [bold][bold][bold][bold][bold][bold][bold][bold][bold][bold][bold][bold][bold][bold]) lies in expanding its therapeutic applications through interdisciplinary collaboration. By combining expertise from chemistry, biology, pharmacology, and computer science, researchers can unlock new possibilities for treating complex diseases with greater precision.